N-(4-bromophenyl)-2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(3-cyclopropyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H19BrN4O2S/c24-15-6-8-16(9-7-15)26-19(29)13-31-23-27-20-18(14-4-2-1-3-5-14)12-25-21(20)22(30)28(23)17-10-11-17/h1-9,12,17,25H,10-11,13H2,(H,26,29)
• InChI Key: ZABGJEAWHIGVOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NC5=CC=C(C=C5)Br
• Molecular Formula: C23H19BrN4O2S
• Molecular Weight: 495.4 g/mol

Description

N-(4-bromophenyl)-2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19BrN4O2S and its molecular weight is 495.4. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Kerru et al. (2019) presents the preparation of novel thienopyrimidine linked rhodanine derivatives, showcasing a methodology that might relate to compounds similar to the target molecule. These derivatives exhibited significant antimicrobial activity against various bacterial and fungal strains, highlighting the potential of such compounds in antimicrobial drug development (Kerru et al., 2019).

Synthesis, Docking Study, and Pharmacological Evaluation

Severina et al. (2020) focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as possible anticonvulsants. Their work included molecular docking studies to predict interactions with biological targets, revealing insights into the structural requirements for anticonvulsant activity. This research demonstrates the utility of such compounds in exploring new treatments for epilepsy (Severina et al., 2020).

Synthesis, Biological, and Antitumor Activity

Wang et al. (2011) synthesized 2-amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidine antifolates with a thienoyl side chain, investigating their selective inhibition of cellular proliferation through folate receptors and proton-coupled folate transporter selectivity. This research illuminates the compound's potential in targeted cancer therapy, particularly for tumors expressing specific folate transporters (Wang et al., 2011).

Synthesis and Evaluation of Antimicrobial Agents

Darwish et al. (2014) aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, suitable as antimicrobial agents. Their work demonstrates the versatility of incorporating different moieties into heterocyclic compounds to enhance antimicrobial efficacy, which could be relevant to the development of derivatives of the target compound (Darwish et al., 2014).